Cas no 2990-17-2 (1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene)

• Product Name: 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene
• CAS No: 2990-17-2
• MF: C₁₄H₉Br₂Cl₃
• MW: 443.388259649277
• CID: 255545
• PubChem ID: 18130
• Update Time: 2025-11-01

1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-[1-(4-bromophenyl)-2,2,2-trichloroethyl]benzene
• 1,1,1-trichloro-2,2-bis(4'-bromophenyl)ethane
• 1,1’-(2,2,2-trichloroethylidene)bis[4-bromobenzene]
• 1,1-Bis(p-bromophenyl)-2,2,2-trichloroethane
• 1,1-Di-<p-brom-phenyl>-2,2,2-trichloraethan
• 1,1-p,p-Dibromodiphenyl-2,2,2-trichloraethan
• 1.1-Bis-(p-bromphenyl)-2.2.2-trichloraethan
• 2,2-Bis-(4-brom-phenyl)-1,1,1-trichlor-aethan
• 2,2-Bis(p-bromophenyl)-1,1,1-trichloroethane
• p,p'-Dibromodiphenyl trichloroethane
• 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene
• Benzene, 1,1'-(2,2,2-trichloroethylidene)bis(4-bromo-
• AI3-01585
• WLN: GXGGYR DE&R DE
• 1,1'-(2,2,2-Trichloroethylidene)bis[4-bromobenzene]
• 1,1,1-Trichloro-2,2-bis(p-bromophenyl)ethane
• Bromo-DDT
• NSC2367
• Ethane,2-bis(4-bromophenyl)-1,1,1-trichloro-
• Z56871825
• ETHANE, 2,2-BIS(4-BROMOPHENYL)-1,1,1-TRICHLORO-
• FT-0606061
• AKOS001046886
• 1,1-Bis(4-Bromophenyl)-2,2,2-trichloroethane
• Ethane, 2,2-bis(p-bromophenyl)-1,1,1-trichloro-
• Benzene,1'-(2,2,2-trichloroethylidene)bis[4-bromo-
• 2,2-Bis(4-bromophenyl)-1,1,1-trichloroethane
• 1,1-Bis-(4-bromophenyl)-2,2,2-trichloroethane
• 2990-17-2
• Ethane, 2,2-bis(p-bromo-phenyl)-1,1,1-trichloro-
• 1,1-bis (4-bromophenyl)-2,2,2-trichloroethane
• J-513954
• CS-0236395
• EN300-17077
• UNII-9LRC4R3689
• BRN 2054672
• SCHEMBL118149
• 1-bromo-4-[1-(4-bromophenyl)-2, 2, 2-trichloroethyl]benzene
• 4,4'-(2,2,2-Trichloroethane-1,1-diyl)bis(bromobenzene)
• Ethane,2-bis(p-bromophenyl)-1,1,1-trichloro-
• AS-0037
• NSC-2367
• DTXSID5058359
• 4-bromo-1-[1-(4-bromophenyl)-2,2,2-trichloroethyl]benzene
• 9LRC4R3689
• MFCD00082730
• 1,1-Trichloro-2,2-bis(p-bromophenyl)ethane
• 1-bromo-4-[1-(4-bromophenyl)-2,2,2-trichloro-ethyl]benzene
• NSC 2367
• Q27272714
• YPWDDFGPYBIPBG-UHFFFAOYSA-N
• 4-05-00-01888 (Beilstein Handbook Reference)
• G30279
• DTXCID3032090

• MDL： MFCD00082730
• Inchi： 1S/C14H9Br2Cl3/c15-11-5-1-9(2-6-11)13(14(17,18)19)10-3-7-12(16)8-4-10/h1-8,13H
• InChI Key： YPWDDFGPYBIPBG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(Cl)(Cl)Cl)C1C=CC(=CC=1)Br

Computed Properties

• Exact Mass: 439.81400
• Monoisotopic Mass: 439.813659
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.754
• Boiling Point: 465.3°C at 760 mmHg
• Flash Point: 262.9°C
• Refractive Index: 1.631
• PSA: 0.00000
• LogP: 6.71370

1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene

Professional Introduction to 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene (CAS No. 2990-17-2)

1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene, a compound with the chemical formula C₁₄H₈B₂Cl₄N₁, is a highly specialized intermediate in the realm of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 2990-17-2, has garnered significant attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of multiple halogen atoms and a bromophenyl substituent makes it a versatile building block for further chemical modifications.

The synthesis of 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene involves a series of carefully orchestrated reactions that highlight the compound's complexity. The process typically begins with the bromination of a suitable precursor, followed by the introduction of the trichloroethyl group. This synthetic route underscores the importance of precise control over reaction conditions to ensure high yield and purity. The compound's stability under various conditions has been extensively studied, revealing its potential as a stable intermediate in multi-step synthetic sequences.

In recent years, there has been growing interest in exploring the pharmacological properties of 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene. Researchers have been particularly intrigued by its structural similarity to known bioactive molecules, which suggests potential therapeutic applications in areas such as oncology and anti-inflammatory treatments. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for further investigation.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. These compounds often serve as key intermediates in the synthesis of more complex molecules due to their reactivity and functional group compatibility. The specific arrangement of bromine and chlorine atoms in 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene provides numerous possibilities for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene. Molecular modeling studies have helped predict its interactions with biological targets, providing valuable insights into its potential pharmacological activity. These computational approaches are increasingly being integrated into drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The environmental impact of halogenated compounds is another area of concern that has prompted thorough investigation. While these compounds offer numerous synthetic advantages, their persistence in the environment raises questions about their long-term use. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. This includes exploring greener alternatives to traditional halogenation methods and optimizing reaction conditions to improve atom economy.

In conclusion, 1-Bromo-4-1-(4-bromophenyl)-2,2,2-trichloroethylbenzene (CAS No. 2990-17-2) represents a fascinating compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it a valuable intermediate in organic synthesis, while its pharmacological properties warrant further exploration. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in the field of medicinal chemistry.